![molecular formula C15H12N2O3 B1388646 2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid CAS No. 1199215-89-8](/img/structure/B1388646.png)
2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid
Overview
Description
“2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid” is a chemical compound used in scientific research . Its molecular formula is C15H12N2O3 and has a molecular weight of 268.27 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H9NO3/c11-6-5-8-1-3-9(4-2-8)14-7-10(12)13/h1-4H,5,7H2,(H,12,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Scientific Research Applications
2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid has been used in scientific research to study a variety of biochemical and physiological processes. It has been used in laboratory experiments to study the effects of drugs and other compounds on the body, as well as to study the effects of different hormones and other biochemical agents. It has also been used to study the effects of environmental stressors on the body, and to study the effects of genetic mutations on cellular processes.
Mechanism of Action
The mechanism of action of 2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid is not fully understood. It is believed that this compound binds to certain receptors in the body, which then triggers a variety of biochemical and physiological reactions. It is also believed that this compound can act as an inhibitor of certain enzymes, which can affect the metabolism of certain compounds.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of certain hormones, such as testosterone and estrogen, as well as to increase the production of neurotransmitters, such as serotonin and dopamine. It has also been shown to have anti-inflammatory and anti-cancer effects, as well as to reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid in laboratory experiments include its low cost, ease of synthesis, and its ability to be used in a variety of experiments. It also has a relatively low toxicity, making it a safe compound to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, such as its relatively short half-life and its lack of specificity for certain receptors.
Future Directions
For 2-[4-(Cyanomethyl)phenoxy]-6-methylnicotinic acid research include further studies on its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore the potential therapeutic uses of this compound, as well as to explore its potential as an inhibitor of certain enzymes. Finally, further research could be conducted to explore the potential environmental applications of this compound, such as its potential use as an herbicide or pesticide.
Safety and Hazards
Properties
IUPAC Name |
2-[4-(cyanomethyl)phenoxy]-6-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O3/c1-10-2-7-13(15(18)19)14(17-10)20-12-5-3-11(4-6-12)8-9-16/h2-7H,8H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWEOCMXUPJXANI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C(=O)O)OC2=CC=C(C=C2)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601179939 |
Source
|
| Record name | 2-[4-(Cyanomethyl)phenoxy]-6-methyl-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601179939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1199215-89-8 |
Source
|
| Record name | 2-[4-(Cyanomethyl)phenoxy]-6-methyl-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1199215-89-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[4-(Cyanomethyl)phenoxy]-6-methyl-3-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601179939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
